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Compound of Interest

Compound Name: L-Alaninol

Cat. No.: B1674331

CAS Number: 2749-11-3

Synonyms: (S)-2-Amino-1-propanol, L-Ala-ol

Core Properties of L-Alaninol

L-Alaninol is a chiral amino alcohol that serves as a versatile building block in organic
synthesis, particularly in the pharmaceutical industry.[1] Its chirality and bifunctional nature
make it a valuable starting material for the synthesis of enantiomerically pure compounds.[2]

Physical and Chemical Properties

The key physical and chemical properties of L-Alaninol are summarized in the table below for
easy reference.
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Property Value Reference
Molecular Formula CsHsNO [1112]
Molecular Weight 75.11 g/mol [1][3]
Appearance Colorless to light yellow liquid [1114]
Density 0.965 g/mL at 25 °C [1112]
Melting Point -2 °C [5][6]
Boiling Point 72-73 °C at 11 mmHg [1112114]
Refractive Index (n20/D) 1.4498 [1]
Optical Rotation ([a]D/25) +17.5 £ 0.5° (Neat) [1]
Flash Point 62-63 °C [61[7]
Solubility Soluble in water and ethanol [4]

Spectroscopic Data

While detailed spectra are best sourced from dedicated databases, typical analytical
techniques for L-Alaninol include *H NMR, 3C NMR, and IR spectroscopy. High-performance
liquid chromatography (HPLC) is often employed for purity assessment, utilizing a chiral
column to confirm enantiomeric excess.[6][8]

Experimental Protocols
Synthesis of L-Alaninol via Reduction of L-Alanine Ester

A common and efficient method for the synthesis of L-Alaninol is the reduction of an L-alanine
ester hydrochloride using sodium borohydride.[8][9]

Materials:
o L-alanine ethyl ester hydrochloride

e Sodium borohydride (NaBHa)
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Ethanol
Water
Acetone
Ethyl acetate

Diatomaceous earth (optional)

Procedure:

Prepare a solution of sodium borohydride by dissolving it in cold water.
In a separate flask, dissolve L-alanine ethyl ester hydrochloride in ethanol.

Slowly add the L-alanine ester solution to the sodium borohydride solution dropwise at a
controlled temperature (e.g., 20 °C) over several hours.[9]

After the addition is complete, allow the reaction to stir at room temperature to ensure
completion.[9]

Quench the excess sodium borohydride by the careful addition of acetone.
Add ethyl acetate to the reaction mixture to precipitate inorganic salts.

Filter the mixture, possibly with the aid of diatomaceous earth, to remove the precipitated
inorganic solids.[9]

Separate the organic layer from the filtrate. The aqueous layer can be further extracted with
ethyl acetate to maximize yield.

Combine the organic layers and remove the solvent under reduced pressure.

The crude L-Alaninol can be purified by vacuum distillation to yield a colorless liquid.[9]

Caption: Workflow for the synthesis of L-Alaninol.
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Synthesis of Chiral Oxazolines

L-Alaninol is a key precursor in the synthesis of chiral oxazoline ligands, which are important
in asymmetric catalysis.[2]

Materials:

L-Alaninol

A nitrile (e.g., benzonitrile)

A Lewis acid catalyst (e.g., ZnClz2)

A high-boiling point solvent (e.g., chlorobenzene)

Procedure:

e To a solution of the nitrile in the solvent, add L-Alaninol and the Lewis acid catalyst.

o Heat the reaction mixture to reflux under an inert atmosphere for several hours.

o Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC).
» Upon completion, cool the reaction mixture to room temperature.

o Perform an aqueous workup to remove the catalyst and any water-soluble byproducts.
o Extract the product into an organic solvent.

e Dry the organic layer, remove the solvent under reduced pressure, and purify the resulting
oxazoline, typically by chromatography.

Applications in Drug Development
Chiral Auxiliary in Asymmetric Synthesis

L-Alaninol can be used as a chiral auxiliary to control the stereochemical outcome of a
chemical reaction. The auxiliary is temporarily incorporated into the substrate, directs the
stereoselective formation of a new stereocenter, and is subsequently removed.
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Caption: Logical workflow of using L-Alaninol as a chiral auxiliary.

Pharmaceutical Intermediate

L-Alaninol is a key intermediate in the synthesis of several active pharmaceutical ingredients
(APIs). For instance, it is used in the preparation of Cabotegravir, an HIV-1 integrase inhibitor,
and Encorafenib, a kinase inhibitor for treating melanoma.[4]

Antiproliferative Agent

Research has shown that L-Alaninol exhibits antiproliferative effects, particularly against B16
melanoma cells.[4] While the precise signaling pathway is a subject of ongoing research, it is
understood that L-Alaninol can induce apoptosis in cancer cells. This may involve the
modulation of key cellular processes that lead to programmed cell death.

Caption: L-Alaninol's role in inducing apoptosis in cancer cells.

Safety and Handling

L-Alaninol is classified as a corrosive substance that can cause severe skin burns and eye
damage.[8] It is essential to handle it with appropriate personal protective equipment (PPE),
including chemical-resistant gloves, safety goggles, and a lab coat.[8][10] Work should be
conducted in a well-ventilated area or a fume hood.[10] Store in a cool, dry place away from
incompatible materials.[8][10]

Conclusion

L-Alaninol is a fundamentally important chiral building block with significant applications in the
pharmaceutical and fine chemical industries. Its utility as a chiral auxiliary and a precursor to
complex molecules underscores its value in modern organic synthesis. Ongoing research into
its biological activities, such as its antiproliferative properties, may open new avenues for its
application in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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